(1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)methanamine hydrochloride

• IUPAC Name: (1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl)methanamine;hydrochloride
• InChI: InChI=1S/C7H13NO.ClH/c1-6-2-7(3-6,4-8)5-9-6;/h2-5,8H2,1H3;1H
• InChI Key: MTVVGVOQMJQIRV-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C1)(CO2)CN.Cl
• Molecular Formula: C7H14ClNO
• Molecular Weight: 163.64 g/mol
• CAS RN: 2287275-01-6

Description

“(1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 2287275-01-6. It has a molecular weight of 163.65. The IUPAC name for this compound is this compound. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H13NO.ClH/c1-6-2-7(3-6,4-8)5-9-6;/h2-5,8H2,1H3;1H. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. The compound has a molecular weight of 163.65.

Mechanism of Action

(1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)methanamine hydrochloride acts as a substrate for monoamine transporters, and is taken up into cells by these proteins. Once inside the cell, it can be used to label and visualize monoamine transporters, allowing researchers to study their function and regulation in real time. In addition, this compound has been shown to inhibit the uptake of monoamines by transporters, which can have a variety of effects on neurotransmitter signaling and behavior.
Biochemical and Physiological Effects:
In addition to its effects on monoamine transporters, this compound has been shown to have a variety of other biochemical and physiological effects. It has been shown to modulate the activity of ion channels, and to have antioxidant and anti-inflammatory properties. These effects may make it useful in the treatment of a variety of conditions, including neurodegenerative diseases, inflammation, and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using (1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)methanamine hydrochloride in lab experiments is its specificity for monoamine transporters. This allows researchers to study these proteins in isolation, without interference from other cellular processes. However, there are also some limitations to using this compound. For example, it can be difficult to synthesize and purify, and its effects on monoamine transporters may be influenced by other factors, such as pH and temperature.

Future Directions

There are many potential future directions for research on (1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)methanamine hydrochloride. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases like Parkinson's and Alzheimer's. This compound has been shown to have neuroprotective effects in animal models of these diseases, and may be able to slow or halt disease progression. In addition, this compound may have applications in drug discovery, as it can be used to screen for compounds that modulate monoamine transporter function. Finally, this compound may have applications in the study of other neurological and psychiatric disorders, such as addiction, anxiety, and depression.

Synthesis Methods

The synthesis of (1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)methanamine hydrochloride involves several steps, including the reaction of 2-bromo-3-methyl-1,2-epoxypropane with ammonia, followed by the reaction of the resulting amine with formaldehyde and hydrochloric acid. This process results in the formation of this compound as a white crystalline powder.

Scientific Research Applications

(1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)methanamine hydrochloride has been studied extensively for its potential applications in scientific research. One of its primary uses is as a tool for studying the function of monoamine transporters in the brain. Monoamine transporters are proteins that are responsible for the reuptake of neurotransmitters like dopamine, serotonin, and norepinephrine, and are important targets for drugs used to treat depression, anxiety, and other psychiatric disorders.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.